![molecular formula C16H13N7O B2591527 N-(4-(1H-tetrazol-1-yl)phenyl)-2-(1H-benzo[d]imidazol-1-yl)acetamide CAS No. 1203104-85-1](/img/structure/B2591527.png)
N-(4-(1H-tetrazol-1-yl)phenyl)-2-(1H-benzo[d]imidazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tetrazole and benzimidazole are both heterocyclic compounds . Tetrazole is a class of five-membered ring compounds known for their explosive properties and use in various chemical reactions . Benzimidazole is a fused aromatic compound and is part of several important biomolecules, including vitamins and nucleic acids .
Molecular Structure Analysis
The molecular structure of a compound with both tetrazole and benzimidazole groups would likely have interesting properties due to the presence of multiple nitrogen atoms and aromatic rings . These groups can participate in various chemical reactions and form complex structures .
Chemical Reactions Analysis
Tetrazole and benzimidazole derivatives are known to participate in a wide range of chemical reactions . They can act as ligands in coordination chemistry, participate in hydrogen bonding, and undergo various organic reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(4-(1H-tetrazol-1-yl)phenyl)-2-(1H-benzo[d]imidazol-1-yl)acetamide” would depend on its specific structure. Tetrazole compounds are generally stable but can decompose explosively when heated, while benzimidazole compounds are typically stable and resistant to oxidation .
Scientific Research Applications
Antimicrobial Agents
Azole derivatives, which include compounds related to N-(4-(1H-tetrazol-1-yl)phenyl)-2-(1H-benzo[d]imidazol-1-yl)acetamide, have garnered attention for their potent antimicrobial properties. These compounds, particularly those featuring imidazole, benzimidazole, triazole, and tetrazole scaffolds, are recognized for their wide range of activities, high efficacy, good tolerability, and oral bioavailability. The pharmacological significance of these scaffolds, especially in the context of antimicrobial activity, has been documented, with emphasis on their efficacy against bacteria and fungi such as E. coli and C. albicans. The structural relationship between these compounds and their biological activity, supported by molecular docking studies, underlines their potential for synthesizing novel azole compounds with desirable antimicrobial activities. Triazole and imidazole scaffolds are especially highlighted for their importance in designing antimicrobial compounds, surpassing other azole derivatives like benzimidazole or tetrazole in this regard. These findings suggest that compounds related to this compound could be optimized for enhanced antimicrobial properties, adhering to the Lipinski rules for drug-likeness (Emami et al., 2022).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-(benzimidazol-1-yl)-N-[4-(tetrazol-1-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N7O/c24-16(9-22-10-17-14-3-1-2-4-15(14)22)19-12-5-7-13(8-6-12)23-11-18-20-21-23/h1-8,10-11H,9H2,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISNKLTMDARCXNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=CN2CC(=O)NC3=CC=C(C=C3)N4C=NN=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.